Cas no 2229155-89-7 (1-methyl-5-(1-methyl-3-phenyl-1H-pyrazol-5-yl)-1H-pyrazol-4-amine)

• Product Name: 1-methyl-5-(1-methyl-3-phenyl-1H-pyrazol-5-yl)-1H-pyrazol-4-amine
• CAS No: 2229155-89-7
• MF: C₁₄H₁₅N₅
• MW: 253.302401781082
• CID: 6615792
• PubChem ID: 165667262
• Update Time: 2025-06-12

1-methyl-5-(1-methyl-3-phenyl-1H-pyrazol-5-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(1-methyl-3-phenyl-1H-pyrazol-5-yl)-1H-pyrazol-4-amine
• EN300-1864699
• 2229155-89-7

• Inchi： 1S/C14H15N5/c1-18-13(14-11(15)9-16-19(14)2)8-12(17-18)10-6-4-3-5-7-10/h3-9H,15H2,1-2H3
• InChI Key： ZLPWMPKSUQAMRG-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(C2C=CC=CC=2)=N1)C1=C(C=NN1C)N

Computed Properties

• Exact Mass: 253.13274550g/mol
• Monoisotopic Mass: 253.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.7Ų

Additional information on 1-methyl-5-(1-methyl-3-phenyl-1H-pyrazol-5-yl)-1H-pyrazol-4-amine

Comprehensive Overview of 1-methyl-5-(1-methyl-3-phenyl-1H-pyrazol-5-yl)-1H-pyrazol-4-amine (CAS No. 2229155-89-7)

The compound 1-methyl-5-(1-methyl-3-phenyl-1H-pyrazol-5-yl)-1H-pyrazol-4-amine (CAS No. 2229155-89-7) is a structurally unique pyrazole derivative that has garnered significant interest in the field of medicinal chemistry and material science. Its molecular framework, featuring a 1-methylpyrazole core linked to a 3-phenyl-1H-pyrazole moiety, offers versatile applications in drug discovery and organic synthesis. Researchers are increasingly exploring its potential as a pharmacophore due to its ability to modulate biological targets, particularly in the context of kinase inhibition and receptor binding.

In recent years, the demand for heterocyclic compounds like 1-methyl-5-(1-methyl-3-phenyl-1H-pyrazol-5-yl)-1H-pyrazol-4-amine has surged, driven by their relevance in developing small-molecule therapeutics. The compound's amine functional group and aromatic phenyl ring contribute to its solubility and binding affinity, making it a candidate for high-throughput screening in drug development. Notably, its pyrazole-amine hybrid structure aligns with current trends in fragment-based drug design, a hot topic in pharmaceutical research.

From a synthetic perspective, CAS No. 2229155-89-7 exemplifies the growing importance of multi-component reactions (MCRs) in organic chemistry. Its synthesis often involves palladium-catalyzed cross-coupling or cyclization reactions, techniques frequently searched by chemists optimizing green chemistry protocols. The compound's stability under physiological conditions also makes it a subject of interest for prodrug development, a trending area in precision medicine.

The structure-activity relationship (SAR) of 1-methyl-5-(1-methyl-3-phenyl-1H-pyrazol-5-yl)-1H-pyrazol-4-amine has been a focal point in academic publications, with computational studies leveraging AI-driven molecular modeling to predict its interactions. This aligns with the broader scientific community's emphasis on machine learning in drug discovery, a frequently searched topic in 2024. Additionally, its potential as a fluorescence probe due to its conjugated system has sparked interest in bioimaging applications.

In material science, the compound's rigid planar structure and electron-rich domains make it a candidate for designing organic semiconductors or metal-organic frameworks (MOFs). These applications resonate with current searches around sustainable energy materials and optoelectronic devices. Its thermal stability, often characterized via differential scanning calorimetry (DSC), further supports its utility in high-performance materials.

Quality control of CAS No. 2229155-89-7 typically involves advanced analytical techniques such as HPLC-MS and NMR spectroscopy, reflecting industry standards for purity assessment. The compound's logP value and hydrogen bond acceptors are frequently calculated parameters, catering to researchers investigating Lipinski's rule of five compliance—a perennial topic in ADMET prediction studies.

As regulatory agencies emphasize ICH guidelines for impurity profiling, the synthesis and characterization of 1-methyl-5-(1-methyl-3-phenyl-1H-pyrazol-5-yl)-1H-pyrazol-4-amine must adhere to stringent GMP standards. This aligns with the pharmaceutical industry's shift toward quality by design (QbD) principles, another trending search term. The compound's patent landscape and generic drug compatibility are also active areas of inquiry.

In conclusion, 1-methyl-5-(1-methyl-3-phenyl-1H-pyrazol-5-yl)-1H-pyrazol-4-amine represents a multifaceted chemical entity bridging medicinal chemistry, materials science, and analytical technology. Its continued study addresses contemporary challenges in targeted therapy and smart materials, ensuring its relevance in both academic and industrial research pipelines.